(16beta)-16-Methyl-17,21-bis(1-oxopropoxy)pregna-1,4,9(11)-triene-3,20-dione

Specification

• CAS No.: 52092-12-3
• Molecular Formula: C28H36O6
• Molecular Weight: 468.6 g/mol
• IUPAC Name: [2-oxo-2-[(8S,10S,13S,14S,16S,17R)-10,13,16-trimethyl-3-oxo-17-propanoyloxy-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]ethyl] propanoate
• Standard InChI: InChI=1S/C28H36O6/c1-6-24(31)33-16-23(30)28(34-25(32)7-2)17(3)14-22-20-9-8-18-15-19(29)10-12-26(18,4)21(20)11-13-27(22,28)5/h10-12,15,17,20,22H,6-9,13-14,16H2,1-5H3/t17-,20+,22-,26-,27-,28-/m0/s1
• Standard InChI Key: KNGUDUPXAJGVDW-RILJZRPXSA-N
• Isomeric SMILES: CCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(CC=C3[C@H]2CCC4=CC(=O)C=C[C@@]43C)C)C)OC(=O)CC
• SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)C)OC(=O)CC
• Canonical SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)C)OC(=O)CC
• Appearance: Off-White Solid
• Melting Point: >73°C

Introduction

(16beta)-16-Methyl-17,21-bis(1-oxopropoxy)pregna-1,4,9(11)-triene-3,20-dione is a synthetic steroid compound, specifically classified as a glucocorticoid derivative. It is known for its role as an impurity in the synthesis of Beclomethasone Dipropionate, a widely used glucocorticoid in the treatment of chronic asthma and allergic rhinitis.

Chemical Formula and Molecular Weight

• Molecular Formula: C28H36O6

• Molecular Weight: 468.58 g/mol

CAS Number

• CAS Number: 52092-12-3

Synonyms

• Synonyms: Beclomethasone Dipropionate EP Impurity I

Applications and Uses

This compound is primarily used as a reference standard in pharmaceutical toxicology, particularly for the analysis of Beclomethasone Dipropionate formulations. Its role as an impurity in Beclomethasone Dipropionate synthesis makes it crucial for quality control and purity assessment in pharmaceutical manufacturing.

Data Table: Key Information

Property	Description
Molecular Formula	C28H36O6
Molecular Weight	468.58 g/mol
CAS Number	52092-12-3
Synonyms	Beclomethasone Dipropionate EP Impurity I
Chemical Structure	Pregna-1,4,9(11)-triene-3,20-dione backbone with 16-beta methyl and 17,21-bis(1-oxopropoxy) groups
Applications	Pharmaceutical toxicology reference standard